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Compound of Interest

Compound Name: 4-(Allyloxy)-3-bromobenzoic acid

CAS No.: 886643-00-1

Cat. No.: B496098

Get Quote

4-(Allyloxy)-3-bromobenzoic acid is a substituted aromatic carboxylic acid. Its structure

incorporates several key functional groups: a carboxylic acid, a bromine atom, and an allyloxy

ether substituent. This combination makes it a versatile building block in organic synthesis,

particularly for pharmaceuticals and materials science. Given its complex substitution pattern,

¹H NMR spectroscopy serves as an indispensable tool for confirming its identity, purity, and

structure. This guide will deconstruct its ¹H NMR spectrum, providing a framework for

understanding how each proton environment generates a unique and predictable signal.

Molecular Structure and Proton Environments
To interpret the spectrum, we must first identify all non-equivalent protons in the molecule. The

structure of 4-(Allyloxy)-3-bromobenzoic acid contains three distinct regions for analysis: the

trisubstituted benzene ring, the allyloxy side chain, and the carboxylic acid group.

Caption: Labeled proton environments in 4-(Allyloxy)-3-bromobenzoic acid.

The molecule has seven distinct proton signals:

Aromatic Protons: Hₐ, Hₑ, and Hբ on the benzene ring.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b496098#bc-rfq
https://www.benchchem.com/product/b496098/docs?utm_src=pdf-body#introduction-the-structural-significance-of-4-allyloxy-3-bromobenzoic-acid
https://www.benchchem.com/product/b496098/docs?utm_src=pdf-body#introduction-the-structural-significance-of-4-allyloxy-3-bromobenzoic-acid
https://www.benchchem.com/product/b496098/docs?utm_src=pdf-body#introduction-the-structural-significance-of-4-allyloxy-3-bromobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b496098?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allyloxy Protons: The two methylene protons (Hₓ), the vinylic methine proton (Hᵧ), and the

two terminal vinylic protons (H₂, H₂').

Carboxylic Acid Proton: The acidic proton of the -COOH group (H-acid).

Predicted ¹H NMR Spectral Data
The chemical environment of each proton, dictated by shielding and deshielding effects from

adjacent functional groups, determines its chemical shift (δ). The number of neighboring

protons determines the signal's splitting pattern (multiplicity) due to spin-spin coupling. The

predicted data are summarized below, assuming analysis in a solvent like DMSO-d₆, which is

ideal for preserving the carboxylic acid proton signal.
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Proton Label Integration
Predicted δ
(ppm)

Multiplicity
Coupling
Constant(s) (J,
Hz)

H-acid 1H > 12.0
Broad Singlet (br

s)
N/A

Hₐ 1H ~8.10 Doublet (d) Jmeta = ~2.0 Hz

Hₑ 1H ~7.85
Doublet of

Doublets (dd)

Jortho = ~8.5 Hz,

Jmeta = ~2.0 Hz

Hբ 1H ~7.15 Doublet (d) Jortho = ~8.5 Hz

Hᵧ 1H ~6.05 Multiplet (m)

Jtrans = ~17.3

Hz, Jcis = ~10.5

Hz, Jvicinal =

~5.0 Hz

H₂' (trans) 1H ~5.45

Doublet of

Triplets (dt) or

Multiplet (m)

Jtrans = ~17.3

Hz, Jgeminal ≈

Jallylic = ~1.5 Hz

H₂ (cis) 1H ~5.30

Doublet of

Triplets (dt) or

Multiplet (m)

Jcis = ~10.5 Hz,

Jgeminal ≈

Jallylic = ~1.5 Hz

Hₓ 2H ~4.70

Doublet of

Triplets (dt) or

Multiplet (m)

Jvicinal = ~5.0

Hz, Jallylic =

~1.5 Hz

In-Depth Spectral Analysis and Rationale
The Aromatic Region (δ 7.0 - 8.5 ppm)
The three aromatic protons (Hₐ, Hₑ, Hբ) form an ABC spin system, where each proton has a

unique chemical shift and couples to the other two.

Hₐ: This proton is ortho to the strongly electron-withdrawing carboxylic acid group and meta

to the bromine atom. This combined deshielding effect shifts its signal the furthest downfield.
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It is coupled only to Hₑ via a meta-coupling (⁴J), resulting in a narrow doublet with a coupling

constant around 2-3 Hz.[1]

Hₑ: This proton is positioned meta to the carboxylic acid and ortho to both the bromine and

the allyloxy group. It experiences ortho-coupling (³J) with Hբ (a large splitting of ~8.5 Hz) and

meta-coupling (⁴J) with Hₐ (a small splitting of ~2.0 Hz), giving rise to a characteristic doublet

of doublets.

Hբ: This proton is ortho to the electron-donating allyloxy group, which shields it, shifting its

signal the most upfield in the aromatic region. It is coupled only to Hₑ via an ortho-coupling

(³J), appearing as a wide doublet (~8.5 Hz).

Aromatic Ring Coupling

Hₐ Hₑ Jmeta ≈ 2 Hz Hբ Jortho ≈ 8.5 Hz

C-COOH

C-Br

C-O

Click to download full resolution via product page

Caption: Spin-spin coupling network for the aromatic protons.

The Allyloxy Group Region (δ 4.5 - 6.5 ppm)
The allyl group protons present a complex but highly informative set of signals due to multiple

coupling interactions.
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Methylene Protons (Hₓ): Located at ~4.70 ppm, these two protons are adjacent to the

oxygen atom, which deshields them significantly. They are coupled to the vinylic proton Hᵧ

(³J ≈ 5.0 Hz) and also exhibit a weak four-bond allylic coupling (⁴J ≈ 1.5 Hz) to the terminal

vinyl protons (H₂/H₂'). This results in a multiplet that often appears as a doublet of triplets.

Vinylic Methine Proton (Hᵧ): This proton, found around 6.05 ppm, is the central hub of

coupling in the allyl group. It couples to the two Hₓ protons (~5.0 Hz), the cis H₂ proton

(~10.5 Hz), and the trans H₂' proton (~17.3 Hz). This extensive coupling results in a complex

multiplet.

Terminal Vinylic Protons (H₂ and H₂'): These two protons are diastereotopic and thus have

different chemical shifts.[2]

The proton trans to Hᵧ (H₂') appears around 5.45 ppm and shows a large trans-coupling

(³J ≈ 17.3 Hz).

The proton cis to Hᵧ (H₂) appears around 5.30 ppm and shows a smaller cis-coupling (³J ≈

10.5 Hz).

Both H₂ and H₂' also exhibit a small geminal coupling to each other (²J ≈ 1.5 Hz) and a

weak allylic coupling to the Hₓ protons (⁴J ≈ 1.5 Hz). This leads to each signal appearing

as a narrow multiplet, often a doublet of triplets.

The Carboxylic Acid Proton (δ > 12.0 ppm)
The carboxylic acid proton is the most deshielded proton in the molecule due to the strong

electron-withdrawing nature of the carbonyl group and its involvement in hydrogen bonding. Its

signal appears as a broad singlet far downfield, typically above 12 ppm.[3] The broadness is a

result of chemical exchange with trace amounts of water in the solvent.

Experimental Protocol for Data Acquisition
To obtain a high-quality ¹H NMR spectrum, a standardized and validated protocol is essential.

The following methodology ensures reproducibility and accuracy.

Sample Preparation
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Weighing: Accurately weigh 5–10 mg of high-purity 4-(Allyloxy)-3-bromobenzoic acid
directly into a clean, dry NMR tube.

Solvent Addition: Add approximately 0.6–0.7 mL of a suitable deuterated solvent (e.g.,

DMSO-d₆ or CDCl₃) using a calibrated pipette. DMSO-d₆ is recommended for clear

observation of the carboxylic acid proton.

Standard Addition: Add a small amount of an internal standard, typically tetramethylsilane

(TMS), which is defined as 0.00 ppm.[3]

Dissolution: Cap the NMR tube and gently vortex or invert the tube until the sample is

completely dissolved. A clear, homogeneous solution is required.

Instrument Configuration & Data Acquisition
The following parameters are typical for a 400 or 500 MHz NMR spectrometer:

Spectrometer Frequency: 400 MHz or higher for better signal dispersion.

Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker systems).

Pulse Angle: 30 degrees, to allow for a shorter relaxation delay.

Acquisition Time: 3–4 seconds.

Relaxation Delay (d1): 2 seconds.

Number of Scans: 16 to 64, depending on sample concentration.

Temperature: 298 K (25 °C).
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¹H NMR Experimental Workflow

Sample Preparation
(5-10 mg in 0.6 mL DMSO-d₆ + TMS)

Instrument Setup
(400 MHz, 298 K, zg30)

Data Acquisition
(16 scans, 2s delay)

Data Processing
(Fourier Transform, Phasing, Baseline Correction)

Integration & Peak Picking

Spectral Analysis
(Assign Shifts, Multiplicities, J-couplings)

Click to download full resolution via product page

Caption: Standardized workflow for ¹H NMR spectrum acquisition and analysis.

Data Processing
Fourier Transform: The acquired Free Induction Decay (FID) is converted into the frequency-

domain spectrum.

Phasing: The spectrum is manually or automatically phased to ensure all peaks are in the

pure absorption mode (positive and symmetrical).
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Baseline Correction: A flat baseline is established across the spectrum.

Referencing: The spectrum is calibrated by setting the TMS peak to 0.00 ppm.

Integration: The area under each signal is integrated to determine the relative ratio of

protons.

Conclusion
The ¹H NMR spectrum of 4-(Allyloxy)-3-bromobenzoic acid is rich with structural information.

A systematic analysis, starting from the distinct chemical shift regions and moving to the fine

structure of coupling patterns, allows for the complete and unambiguous assignment of every

proton in the molecule. The downfield aromatic signals confirm the trisubstituted pattern, while

the complex multiplets in the mid-field region are characteristic of the allyloxy group's intricate

spin system. Finally, the broad singlet at a very high chemical shift confirms the presence of the

carboxylic acid. This guide provides the foundational knowledge and practical protocols for

researchers to confidently use ¹H NMR for the structural validation of this and similarly complex

molecules.

References
Oregon State University.1H NMR Chemical Shift. [Online] Available at: [Link]

ACD/Labs.1H–1H Coupling in Proton NMR. [Online] Available at: [Link]

Chemistry LibreTexts.14.12: Coupling Constants Identify Coupled Protons. [Online] Available

at: [Link]

Jaskula, M. et al.1H and 13C NMR spectra of 3-S-Alkyl-N-Phenyl 1,4-phenylenediamines

and their cyclization products. [Online] CORE. Available at: [Link]

Reich, H. J.Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. [Online] University of

Wisconsin. Available at: [Link]

YouTube.Restricted rotation (allyl groups) and their effect on 1H-NMR multiplets. [Online]

Available at: [Link]

NMRDB.org.Predict 1H proton NMR spectra. [Online] Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b496098/docs?utm_src=pdf-body#introduction-the-structural-significance-of-4-allyloxy-3-bromobenzoic-acid
https://chem.libretexts.org/learn/physical-and-theoretical-chemistry/spectroscopy/magnetic-resonance-spectroscopy/nuclear-magnetic-resonance/1h-nmr-chemical-shifts
https://www.acdlabs.com/resources/knowledgebase/nmr/1h-1h-coupling-in-proton-nmr/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/14%3A_Nuclear_Magnetic_Resonance/14.12%3A_Coupling_Constants_Identify_Coupled_Protons
https://core.ac.uk/download/pdf/288339876.pdf
https://www.chem.wisc.edu/areas/reich/handouts/nmr/h-nmr-aromatic.pdf
https://www.youtube.com/watch?v=y-v8e8I3yLA
https://www.nmrdb.org/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b496098?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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